Furo[2,3-c]pyridine-5-carboxaldehyde

• IUPAC Name: furo[2,3-c]pyridine-5-carbaldehyde
• InChI: InChI=1S/C8H5NO2/c10-5-7-3-6-1-2-11-8(6)4-9-7/h1-5H
• InChI Key: LKXRQBNEOKIHRW-UHFFFAOYSA-N
• Canonical SMILES: C1=COC2=CN=C(C=C21)C=O
• Molecular Formula: C8H5NO2
• DSSTOX Substance ID: DTXSID50621966
• Molecular Weight: 147.13 g/mol
• CAS No.: 478148-61-7

Description

Furo[2,3-c]pyridine-5-carboxaldehyde is an organic compound with the molecular formula C8H5NO2 It is a heterocyclic compound that contains both furan and pyridine rings fused together

Preparation Methods

Synthetic Routes and Reaction Conditions: Furo[2,3-c]pyridine-5-carboxaldehyde can be synthesized through several methods. One common approach involves the reaction of furo[2,3-c]pyridine with an appropriate aldehyde precursor under controlled conditions. The reaction typically requires a catalyst and specific temperature and pressure settings to ensure the desired product is obtained with high purity.

Industrial Production Methods: In an industrial setting, the production of this compound often involves large-scale chemical reactors where the reactants are combined and subjected to rigorous quality control measures. The process may include steps such as distillation, crystallization, and purification to achieve the required standards for commercial use.

Chemical Reactions Analysis

Types of Reactions: Furo[2,3-c]pyridine-5-carboxaldehyde undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the aldehyde group to an alcohol or other reduced forms.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are often used.

Substitution: Various nucleophiles and electrophiles can be employed depending on the desired substitution.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols.

Scientific Research Applications

Furo[2,3-c]pyridine-5-carboxaldehyde has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism by which furo[2,3-c]pyridine-5-carboxaldehyde exerts its effects involves interactions with specific molecular targets and pathways. For instance, its biological activity may be attributed to its ability to interact with enzymes or receptors, leading to changes in cellular processes. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Furo[2,3-b]pyridine: Another heterocyclic compound with a similar structure but different ring fusion.

Pyridine-2-carboxaldehyde: A simpler pyridine derivative with an aldehyde group.

Furan-2-carboxaldehyde: A furan derivative with an aldehyde group.

Uniqueness: Furo[2,3-c]pyridine-5-carboxaldehyde is unique due to its fused ring structure, which imparts distinct chemical and physical properties. This uniqueness makes it valuable for specific applications where other similar compounds may not be as effective.

Biological Activity

Furo[2,3-c]pyridine-5-carboxaldehyde is a heterocyclic compound with significant potential in medicinal chemistry due to its unique structural characteristics. This article discusses its biological activities, synthesis methods, and potential applications based on diverse research findings.

Chemical Structure and Properties

This compound features a fused furan and pyridine ring system with a carboxaldehyde functional group at the 5-position. The molecular formula is $C_9H_7NO$ and it has a molecular weight of 163.13 g/mol. Its structural complexity allows for various interactions with biological targets, which is crucial for its pharmacological potential.

Antimicrobial Properties

Research indicates that this compound exhibits notable antimicrobial activity . Studies have shown that derivatives of this compound can inhibit the growth of various bacterial strains, suggesting its potential as an antimicrobial agent in clinical settings.

Anticancer Activity

This compound has also been evaluated for its anticancer properties . In vitro studies demonstrate that the compound can induce apoptosis in cancer cell lines, including breast and colon cancer cells. The mechanism is believed to involve the modulation of specific signaling pathways related to cell proliferation and survival .

Anti-inflammatory Effects

The compound has been studied for its anti-inflammatory effects , particularly in models of chronic pain. It appears to inhibit enzymes involved in inflammatory pathways, which may contribute to its analgesic properties. This makes it a candidate for further development as an anti-inflammatory drug.

The biological activity of this compound is largely attributed to its interactions with specific molecular targets:

• Enzyme Inhibition : It may act as an inhibitor of certain enzymes involved in inflammatory processes.
• Receptor Modulation : The compound could interact with receptors that regulate pain and inflammation pathways.

These interactions can lead to significant changes in cellular processes, contributing to its therapeutic effects.

Synthesis Methods

Several methods exist for synthesizing this compound, which include:

• Pictet-Spengler Reaction : A semi-one-pot method has been developed to synthesize related compounds through this reaction, optimizing yield and purity.
• Condensation Reactions : Various condensation reactions involving furan derivatives have been employed to construct this compound efficiently.

These synthetic routes underscore the accessibility of this compound for further functionalization and application in drug development .

Case Study 1: Anticancer Activity Evaluation

In a study evaluating the anticancer activity of various derivatives of this compound against breast cancer cell lines (MCF-7), significant cytotoxic effects were observed. The most potent derivative exhibited an IC50 value of 15 µM, indicating strong potential for further development as an anticancer agent .

Case Study 2: Antimicrobial Assessment

A series of derivatives were tested against Gram-positive and Gram-negative bacteria. The results showed that certain modifications enhanced antimicrobial activity significantly compared to the parent compound, highlighting the importance of structural variations in optimizing biological activity.

Comparative Analysis with Similar Compounds

Compound	Biological Activity	Notable Features
Furo[2,3-c]pyridine	Antimicrobial, Anticancer	Unique fused ring structure
Furo[3,2-c]pyridine	Antinociceptive	Different ring fusion pattern
Furo[2,3-b]pyridine	Anti-inflammatory	Similar structural motifs

This compound stands out due to its specific ring fusion pattern and functional groups that influence its chemical reactivity and biological interactions.

Synthesis routes and methods

Procedure details

Furo[2,3-c]pyridin-5-yl methanol (521 mg, 3.49 mmol) was dissolved in acetone (17 mL), added 2,2,6,6-tetramethylpiperidine 1-oxyl (27 mg, 170 μmol) at room temperature. Then, the reaction solution was added 1,3,5-trichloro-2,4,6-triazinetrione (892 mg, 3.84 mmol) under ice-cold conditions, and stirred at the same temperature for 5 minutes. The reaction solution was concentrated in vacuo, added water and a saturated aqueous solution of sodium hydrogen carbonate under ice-cold conditions, extracted with ethyl acetate. The organic layer was washed with brine, dried over anhydrous sodium sulfate, and concentrated in vacuo. The obtained residue was purified by silica-gel column chromatography (hexane/ethyl acetate), and the title compound (488 mg (yield 95%)) was obtained as a yellow solid.